Cas no 1368179-46-7 (1H-Thieno[2,3-c]pyrazole-5-carboxylic acid)

• Product Name: 1H-Thieno[2,3-c]pyrazole-5-carboxylic acid
• CAS No: 1368179-46-7
• MF: C₆H₄N₂O₂S
• MW: 168.173159599304
• CID: 5716490
• PubChem ID: 69106816
• Update Time: 2025-10-28

1H-Thieno[2,3-c]pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1368179-46-7
• SCHEMBL4592814
• EN300-736645
• 1H-thieno[2,3-c]pyrazole-5-carboxylic acid
• Z1416165977
• 1H-thieno[2,3-c]pyrazole-5-carboxylicacid
• 1H-Thieno[2,3-c]pyrazole-5-carboxylic acid

• Inchi： 1S/C6H4N2O2S/c9-6(10)4-1-3-2-7-8-5(3)11-4/h1-2H,(H,7,8)(H,9,10)
• InChI Key： WKVRMDRTLFQISW-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2C=NNC1=2

Computed Properties

• Exact Mass: 167.99934855g/mol
• Monoisotopic Mass: 167.99934855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 94.2Ų

Experimental Properties

• Density: 1.731±0.06 g/cm3(Predicted)
• Boiling Point: 466.3±25.0 °C(Predicted)
• pka: 3.31±0.30(Predicted)

Additional information on 1H-Thieno[2,3-c]pyrazole-5-carboxylic acid

Introduction to 1H-Thieno[2,3-c]pyrazole-5-carboxylic acid (CAS No. 1368179-46-7)

1H-Thieno[2,3-c]pyrazole-5-carboxylic acid (CAS No. 1368179-46-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic compounds and is characterized by its unique structural features, which include a thienopyrazole core and a carboxylic acid functional group. These attributes make it an attractive candidate for the development of novel therapeutic agents.

The chemical structure of 1H-Thieno[2,3-c]pyrazole-5-carboxylic acid consists of a five-membered thienopyrazole ring fused with a carboxylic acid moiety. The thienopyrazole ring is known for its potential biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the carboxylic acid group further enhances its reactivity and solubility, making it suitable for various synthetic transformations and biological evaluations.

In recent years, extensive research has been conducted to explore the pharmacological potential of 1H-Thieno[2,3-c]pyrazole-5-carboxylic acid. One notable area of focus is its use as a lead compound in the development of anti-inflammatory drugs. Studies have shown that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Beyond its anti-inflammatory properties, 1H-Thieno[2,3-c]pyrazole-5-carboxylic acid has also shown promise in the treatment of viral infections. Research has demonstrated that certain derivatives can effectively inhibit the replication of various viruses, including influenza and hepatitis C viruses. This makes it a valuable starting point for the development of antiviral agents with broad-spectrum activity.

In the realm of cancer research, 1H-Thieno[2,3-c]pyrazole-5-carboxylic acid has been investigated for its potential as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells and inhibit tumor growth by targeting multiple signaling pathways involved in cell proliferation and survival. These findings suggest that it could be a promising candidate for further development as an anticancer drug.

The synthetic accessibility of 1H-Thieno[2,3-c]pyrazole-5-carboxylic acid is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound and its derivatives. These methods often involve multistep reactions that allow for the introduction of diverse functional groups, enabling the fine-tuning of pharmacological properties.

In addition to its therapeutic applications, 1H-Thieno[2,3-c]pyrazole-5-carboxylic acid has also found use in analytical chemistry and materials science. Its unique electronic properties make it suitable for applications such as fluorescence probes and sensors. Researchers have developed fluorescent derivatives of this compound that can be used to detect specific biomolecules or environmental analytes with high sensitivity and selectivity.

The ongoing research into 1H-Thieno[2,3-c]pyrazole-5-carboxylic acid highlights its multifaceted potential in various scientific disciplines. As new derivatives are synthesized and their biological activities are characterized, this compound is expected to continue playing a significant role in the discovery and development of novel therapeutic agents.

In conclusion, 1H-Thieno[2,3-c]pyrazole-5-carboxylic acid (CAS No. 1368179-46-7) is a promising organic compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for further investigation and development. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.